Cas no 2228285-17-2 (2-(4-chloro-1-methyl-1H-imidazol-5-yl)butanedioic acid)

• Product Name: 2-(4-chloro-1-methyl-1H-imidazol-5-yl)butanedioic acid
• CAS No: 2228285-17-2
• MF: C₈H₉ClN₂O₄
• MW: 232.621061086655
• CID: 6482673
• PubChem ID: 165868517
• Update Time: 2025-06-08

2-(4-chloro-1-methyl-1H-imidazol-5-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1-methyl-1H-imidazol-5-yl)butanedioic acid
• EN300-1996090
• 2228285-17-2

• Inchi： 1S/C8H9ClN2O4/c1-11-3-10-7(9)6(11)4(8(14)15)2-5(12)13/h3-4H,2H2,1H3,(H,12,13)(H,14,15)
• InChI Key： PSNDBQOAZJQYGJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)CC(=O)O)N(C)C=N1

Computed Properties

• Exact Mass: 232.0250845g/mol
• Monoisotopic Mass: 232.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-(4-chloro-1-methyl-1H-imidazol-5-yl)butanedioic acid

Introduction to 2-(4-chloro-1-methyl-1H-imidazol-5-yl)butanedioic acid (CAS No. 2228285-17-2) in Modern Chemical and Pharmaceutical Research

2-(4-chloro-1-methyl-1H-imidazol-5-yl)butanedioic acid, identified by its CAS number 2228285-17-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic organic molecule, featuring a butanedioic acid backbone conjugated with a chlorinated imidazole ring, has garnered attention due to its versatile structural properties and potential applications in drug discovery and medicinal chemistry. The presence of both carboxylic acid functional groups and a halogenated imidazole moiety makes this compound a promising candidate for further exploration in synthetic chemistry and biological activity assessment.

The imidazole ring is a key structural feature of this compound, known for its prevalence in bioactive molecules. Imidazole derivatives are widely recognized for their role in various biological processes, including enzyme inhibition and receptor binding. The 4-chloro substituent on the imidazole ring introduces electrophilicity, enhancing reactivity and enabling further functionalization. This combination of features positions 2-(4-chloro-1-methyl-1H-imidazol-5-yl)butanedioic acid as a valuable scaffold for developing novel therapeutic agents.

The butanedioic acid (or fumaric acid derivative) moiety contributes to the compound's solubility and stability, making it suitable for various chemical transformations. The dual carboxylic acid groups provide multiple sites for derivatization, allowing chemists to tailor the molecule's properties for specific applications. This structural versatility has been exploited in recent research efforts aimed at identifying compounds with enhanced pharmacological profiles.

Recent studies have highlighted the potential of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)butanedioic acid in the development of inhibitors targeting enzymes involved in inflammatory pathways. The imidazole ring's ability to mimic natural substrates has been leveraged to design molecules that selectively interact with disease-causing enzymes. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases, making it a candidate for further investigation in oncology research.

In addition to its enzymatic interactions, the compound's structural framework has been explored for its potential antimicrobial properties. The chloro-substituted imidazole moiety is known to disrupt bacterial cell wall synthesis, while the carboxylic acid groups can interfere with metabolic pathways. These characteristics have prompted researchers to investigate 2-(4-chloro-1-methyl-1H-imidazol-5-yl)butanedioic acid as a lead compound for novel antibiotics or antifungal agents.

The synthesis of this compound has been optimized to ensure high yield and purity, critical factors for pharmaceutical applications. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and automated purification techniques, have been employed to streamline production. These advancements have enabled researchers to produce sufficient quantities of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)butanedioic acid for extensive biological testing.

Current research is focused on evaluating the compound's pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These parameters are essential for determining its suitability as a drug candidate. Initial pharmacokinetic studies indicate promising results, with favorable solubility profiles observed in both aqueous and lipid-based environments. Further investigations are underway to assess its distribution, excretion, and potential toxicity profile.

The integration of computational chemistry tools has accelerated the discovery process for 2-(4-chloro-1-methyl-1H-imidazol-5-yl)butanedioic acid. Molecular modeling techniques have been used to predict binding affinities and optimize lead structures before experimental validation. This interdisciplinary approach has significantly reduced the time required to identify promising candidates for further development.

In conclusion, 2-(4-chloro-1-methyl-1H-imidazol-5-yl)butanedioic acid (CAS No. 2228285-17-2) represents a compelling molecule with diverse applications in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in the quest for novel therapeutic agents. Continued investigation into its biological activities and pharmacokinetic properties will further elucidate its potential as a drug candidate or lead compound.